Cas no 1261928-30-6 (4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid)

• Product Name: 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid
• CAS No: 1261928-30-6
• MF: C₁₂H₇ClO₃S
• MW: 266.700181245804
• MDL: MFCD18319838
• CID: 2764076
• PubChem ID: 53225756
• Update Time: 2025-05-22

4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15331105
• MFCD18319838
• 3-(2-FORMYLTHIOPHEN-4-YL)-4-CHLOROBENZOIC ACID
• 3-(2-Formylthiophen-4-yl)-4-chlorobenzoic acid, 95%
• DTXSID30689488
• 1261928-30-6
• 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid

• MDL： MFCD18319838
• Inchi： 1S/C12H7ClO3S/c13-11-2-1-7(12(15)16)4-10(11)8-3-9(5-14)17-6-8/h1-6H,(H,15,16)
• InChI Key： UQTLKGXWIATCKE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1=CSC(C=O)=C1

Computed Properties

• Exact Mass: 265.9804429Da
• Monoisotopic Mass: 265.9804429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.6Ų

Additional information on 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid

4-Chloro-3-(5-formylthiophen-3-yl)benzoic Acid: A Versatile Building Block in Organic Synthesis

4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid (CAS No. 1261928-30-6) is an important heterocyclic carboxylic acid derivative that has gained significant attention in pharmaceutical and materials science research. This thiophene-containing benzoic acid compound serves as a valuable chemical intermediate for various synthetic applications, particularly in the development of bioactive molecules and functional materials.

The molecular structure of 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid combines three key functional groups: a chloro-substituted benzoic acid moiety, a formylthiophene unit, and the carboxylic acid functionality. This unique combination makes it an excellent multifunctional building block for organic synthesis, allowing for diverse chemical transformations at each reactive site. Researchers particularly value its thiophene-aldehyde group for condensation reactions and the carboxylic acid for esterification or amide formation.

In pharmaceutical research, 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid has shown potential as a precursor for drug discovery programs. The thiophene moiety is known to enhance bioavailability and metabolic stability in drug candidates, while the formyl group provides a convenient handle for structure-activity relationship studies. Recent publications have explored its use in developing kinase inhibitors and GPCR modulators, addressing current therapeutic needs in oncology and neurology.

Material scientists have utilized 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid in the design of organic electronic materials. The conjugated system formed by the thiophene-benzoic acid structure contributes to interesting electronic properties, making it suitable for organic semiconductors and photovoltaic materials. Its derivatives have shown promise in OLED applications and as charge transport materials, aligning with the growing demand for sustainable electronics.

The synthesis of 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid typically involves cross-coupling reactions between appropriately functionalized thiophene and benzoic acid precursors. Modern catalytic methods have improved the yield and purity of this compound, with palladium-catalyzed couplings being particularly effective. Purification is commonly achieved through recrystallization or chromatographic techniques, ensuring high quality for research applications.

Analytical characterization of 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound typically appears as a white to pale yellow crystalline powder with good stability under standard storage conditions. Its solubility profile shows preference for polar organic solvents such as DMSO and DMF, which is valuable information for researchers planning synthetic applications.

Recent patent literature reveals growing interest in 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid derivatives for various applications. Several innovative drug candidates incorporating this scaffold are in preclinical development, particularly for inflammatory diseases and metabolic disorders. The material science applications are expanding too, with new reports of its use in conducting polymers and sensor materials responding to environmental stimuli.

From a commercial perspective, 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid is available from specialized chemical suppliers serving the research community. The compound is typically offered in research quantities with >95% purity, though some suppliers provide custom synthesis services for larger scale requirements. Pricing reflects its status as a specialty chemical, with costs varying based on purity and quantity.

Handling 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid requires standard laboratory safety precautions. While not classified as highly hazardous, appropriate personal protective equipment should be used when working with this compound. Storage recommendations typically suggest keeping it in a cool, dry place protected from light to maintain stability over extended periods.

The future outlook for 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid appears promising as research continues to uncover new applications. Its versatility as a molecular building block positions it well to contribute to advances in both medicinal chemistry and materials science. As synthetic methodologies improve and demand for functionalized heterocycles grows, this compound is likely to maintain its importance in chemical research and development.